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Compound of Interest |

Compound Name: (S)-(-)-Win 55,212 mesylate
CAS No.: 137795-17-6
Cat. No.: B142302
. J

This guide provides a detailed overview of (S)-(-)-Win 55,212-2 mesylate, a potent synthetic
cannabinoid receptor agonist. It is intended to serve as a technical resource for researchers,
scientists, and professionals involved in drug development and discovery.

Core Compound Identification

(S)-(-)-Win 55,212-2 mesylate is a member of the aminoalkylindole class of compounds and is
widely utilized in scientific research to investigate the endocannabinoid system.

Identifier Value

CAS Number 131543-23-2[1][2]
Molecular Weight 522.61 g/mol [1]

Molecular Formula C27H26N203 + CH3SOsH[2]

Pharmacological Profile and Mechanism of Action

(S)-(-)-Win 55,212-2 mesylate is a potent agonist for both cannabinoid receptor type 1 (CB1)
and type 2 (CB2), with a higher affinity for the CB2 receptor. The binding affinities (Ki) have
been reported as 62.3 nM for the human CB1 receptor and 3.3 nM for the human CB2
receptor.[1][3] This preferential binding to CB2 receptors makes it a valuable tool for studying
the distinct physiological roles of these two receptor subtypes.
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The activation of CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRS),
initiates a cascade of intracellular signaling events. The primary mechanism involves the
inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine
monophosphate (CAMP) levels. Additionally, activation of these receptors can modulate ion
channels, such as inhibiting N- and P/Q-type calcium channels and activating G-protein-
coupled inwardly rectifying potassium (GIRK) channels.

Signaling Pathway Overview
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Caption: Simplified signaling pathway of (S)-(-)-Win 55,212-2.

Experimental Protocols
Preparation of Stock Solutions

Due to its hydrophobic nature, (S)-(-)-Win 55,212-2 mesylate is typically dissolved in an organic
solvent to create a concentrated stock solution, which can then be diluted in aqueous buffers
for experimental use.

Materials:

(S)-(-)-Win 55,212-2 mesylate powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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Protocol:
o Aseptically weigh the desired amount of (S)-(-)-Win 55,212-2 mesylate powder.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex the solution thoroughly until the powder is completely dissolved.

» Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

In Vitro Receptor Binding Assay

This protocol outlines a competitive binding assay to determine the affinity of a test compound
for cannabinoid receptors using (S)-(-)-Win 55,212-2 as a reference compound.

Materials:

e Cell membranes expressing either CB1 or CB2 receptors

» Radiolabeled cannabinoid agonist (e.g., [BH]CP-55,940)

e (S)-(-)-Win 55,212-2 mesylate

e Test compound

e Assay buffer (e.g., 50 mM Tris-HCI, 5 mM MgClz, 1 mM EDTA, pH 7.4)
o Glass fiber filters

« Scintillation fluid and counter

Workflow:
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Preparation

Prepare serial dilutions of
(S)-(-)-Win 55,212-2 and test compound
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Incubation

Prepare cell membrane homogenates

Incubate membranes with radioligand

and varying concentrations of test compound
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Caption: Workflow for a competitive cannabinoid receptor binding assay.

Applications in Research

(S)-(-)-Win 55,212-2 mesylate is a versatile tool in cannabinoid research with a broad range of
applications, including:
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Neuroscience: Investigating the role of the endocannabinoid system in neurotransmission,
synaptic plasticity, and neuroinflammation.

Immunology: Studying the modulatory effects of cannabinoids on immune cell function and
inflammatory responses.

Oncology: Exploring the potential of cannabinoid receptor agonists in regulating cancer cell
proliferation, apoptosis, and angiogenesis.

Pain Research: Elucidating the mechanisms of cannabinoid-mediated analgesia in various
pain models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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